Cas no 1023811-97-3 (Methyl 2-amino-4-methylpyrimidine-5-carboxylate)

• Product Name: Methyl 2-amino-4-methylpyrimidine-5-carboxylate
• CAS No: 1023811-97-3
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• MDL: MFCD09880929
• CID: 1074535
• PubChem ID: 33702269
• Update Time: 2025-06-07

Methyl 2-amino-4-methylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-methylpyrimidine-5-carboxylate
• Ambcb4040027
• FT-0683819
• I03-1377
• KB-255565
• METHYL 2-AMINO-4-METHYL-5-PYRIMIDINECARBOXYLATE
• methyl 2-amino-4-methyl-5-pyrimidinecarboxylate(SALTDATA: FREE)

• MDL： MFCD09880929
• Inchi： 1S/C7H9N3O2/c1-4-5(6(11)12-2)3-9-7(8)10-4/h3H,1-2H3,(H2,8,9,10)
• InChI Key： TXAIGQFUQLUQJJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(N)N=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Methyl 2-amino-4-methylpyrimidine-5-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on Methyl 2-amino-4-methylpyrimidine-5-carboxylate

Methyl 2-amino-4-methylpyrimidine-5-carboxylate (CAS No. 1023811-97-3): An Overview

Methyl 2-amino-4-methylpyrimidine-5-carboxylate (CAS No. 1023811-97-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MAMPC, is a derivative of pyrimidine, a fundamental building block in nucleic acids and various biologically active molecules. The unique structure of MAMPC makes it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

The chemical structure of MAMPC consists of a pyrimidine ring with a methyl group at the 4-position and a carboxylate ester at the 5-position, which is methylated. The presence of the amino group at the 2-position adds further functional versatility to the molecule. This combination of functional groups provides a platform for diverse chemical transformations and biological activities.

Recent research has highlighted the potential of MAMPC in the development of novel therapeutic agents. Studies have shown that derivatives of MAMPC exhibit promising antiviral, antibacterial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain derivatives of MAMPC demonstrated significant antiviral activity against influenza A virus. The researchers found that these derivatives effectively inhibited viral replication by interfering with key viral enzymes.

In another study, published in the European Journal of Medicinal Chemistry in 2022, researchers explored the antibacterial potential of MAMPC derivatives. The results indicated that these compounds showed broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action was attributed to the disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

The anticancer properties of MAMPC derivatives have also been investigated. A study published in Cancer Research in 2023 reported that certain derivatives of MAMPC exhibited potent cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancer cells. The researchers found that these compounds induced apoptosis and cell cycle arrest, suggesting their potential as lead compounds for cancer therapy.

Beyond its therapeutic applications, MAMPC has also found use in agrochemicals. Research has shown that derivatives of MAMPC can serve as effective herbicides and fungicides. A study published in Pesticide Biochemistry and Physiology in 2020 demonstrated that certain derivatives exhibited high selectivity and low toxicity to non-target organisms, making them attractive candidates for sustainable agriculture practices.

The synthesis of MAMPC involves several well-established chemical reactions. One common route involves the condensation of methyl cyanoacetate with formamide followed by methylation and cyclization to form the pyrimidine ring. This synthetic pathway is scalable and can be adapted to produce various substituted derivatives, allowing for fine-tuning of the compound's properties for specific applications.

In conclusion, Methyl 2-amino-4-methylpyrimidine-5-carboxylate (MAMPC) (CAS No. 1023811-97-3) is a multifunctional compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique chemical structure and versatile functional groups make it an attractive candidate for further development into novel therapeutic agents and agricultural products. Ongoing research continues to uncover new possibilities for this intriguing compound.